Cas no 100-48-1 (4-Cyanopyridine)

• Product name: 4-Cyanopyridine
• CAS No: 100-48-1
• MF: C₆H₄N₂
• MW: 104.109360694885
• MDL: MFCD00006417
• CID: 35090
• PubChem ID: 7506

4-Cyanopyridine Chemical and Physical Properties

Names and Identifiers

• Isonicotinonitrile
• ISONICOTINIC ACID NITRILE
• 4-PYRIDINECARBONITRILE
• 4-CYANOPYRIDINE
• TIMTEC-BB SBB008923
• 4-Pyridinenitrile
• Pyridine-4-carbonitrile
• SPECS AC-907
• 4-cyanopyridin
• Cyanopyridine,4-
• gamma-Cyanopyridine
• AKOS BBS-00004486
• 4-Cyanopyridine,98%
• 4-Cyanopyridine ,99%
• 4-Cyano pyridine
• .gamma.-Cyanopyridine
• GPHQHTOMRSGBNZ-UHFFFAOYSA-N
• BY3226D010
• p-cyanopyridine
• PubChem11155
• DSSTox_RID_79767
• DSSTox_CID_21528
• DSSTox_GSID_41528
• Jsp000
• DTXCID7021528
• 4-Pyridinecarbonitrile, purum, >=96.0% (GC)
• EN300-18319
• UNII-BY3226D010
• SCHEMBL151611
• ISONIAZID IMPURITY C (EP)
• CHEMBL504918
• SB52238
• BCP30880
• AM81279
• MFCD00006417
• 100-48-1
• Z57899720
• CAS-100-48-1
• C02234
• DS-16750
• D77982
• F0001-0018
• FT-0618310
• Q-200465
• GPHQHTOMRSGBNZ-UHFFFAOYSA-
• NCGC00254647-01
• CS-0015782
• A16206
• DTXSID9041528
• Fampridine Impurity 2 (4-Cyanopyridine)
• InChI=1/C6H4N2/c7-5-6-1-3-8-4-2-6/h1-4H
• AKOS000119008
• 4-Pyridinecarbonitrile, 98%
• NSC60681
• AC-907/25014099
• EINECS 202-856-2
• NSC 60681
• AI3-19232
• NCGC00248155-01
• Q27274960
• NS00022985
• NSC-60681
• Tox21_300741
• 4-Cyanopyridine,99%
• pyridine, 4-cyano-
• DB-016063
• 4-Pyridinecarbonitrile; Isonicotinonitrile
• STK870425
• 4-Cyanopyridine

• MDL： MFCD00006417
• Inchi： 1S/C6H4N2/c7-5-6-1-3-8-4-2-6/h1-4H
• InChI Key： GPHQHTOMRSGBNZ-UHFFFAOYSA-N
• SMILES： N1C=CC(C#N)=CC=1
• BRN： 107712

Computed Properties

• Exact Mass: 104.03700
• Monoisotopic Mass: 104.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 0.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White to yellowish needle shaped crystals with characteristic odor.
• Density: 1.1145 (rough estimate)
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 198°C(lit.)
• Flash Point: 88 ºC
• Refractive Index: 1.5242 (estimate)
• Solubility: 40g/l
• Water Partition Coefficient: 3.2 g/100ml (16.4 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents, strong acids.
• PSA: 36.68000
• LogP: 0.95328
• Solubility: Soluble in ethanol, ether and benzene.
• Sensitiveness: Easily absorb moisture

4-Cyanopyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37-S24/25
• Hazardous Material Identification：
• Packing Group：III
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Storage Condition：Sealed in dry,Room Temperature
• Hazard Level：6.1

4-Cyanopyridine Customs Data

• HS CODE：2933399010
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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